2-chloro-6-fluoro-N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-(6-methylsulfanyl-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C20H22ClFN6OS/c1-30-20-25-17(27-9-3-2-4-10-27)13-12-24-28(18(13)26-20)11-8-23-19(29)16-14(21)6-5-7-15(16)22/h5-7,12H,2-4,8-11H2,1H3,(H,23,29)
• InChI Key: CDMDZRYTOWGTHF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C=NN2CCNC(=O)C3=C(C=CC=C3Cl)F)C(=N1)N4CCCCC4
• Molecular Formula: C20H22ClFN6OS
• Molecular Weight: 448.9 g/mol

Description

2-chloro-6-fluoro-N-(2-(6-(methylthio)-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H22ClFN6OS and its molecular weight is 448.95. The purity is usually 95%.
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Scientific Research Applications

Thiazole-Aminopiperidine Hybrid Analogues

Research involving thiazole-aminopiperidine hybrid analogues has led to the design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors. These compounds, including those with substituted benzylamino piperidinyl and phenyl/pyridyl thiazole moieties, show promise in inhibiting Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, indicating potential applications in antituberculosis therapy (Jeankumar et al., 2013).

Pyrazolopyrimidine Derivatives

Another study focused on the synthesis and biological evaluation of pyrazolopyrimidine derivatives as anticancer and anti-5-lipoxygenase agents. These derivatives exhibit cytotoxic activities against cancer cell lines and inhibit 5-lipoxygenase, suggesting their potential in cancer therapy and inflammation management (Rahmouni et al., 2016).

Benzamide-Based Heterocycles

A study on benzamide-based 5-aminopyrazoles and their fused heterocycles revealed significant anti-influenza A virus activity. This research demonstrates the potential of benzamide derivatives in the development of antiviral agents, particularly against the H5N1 strain of bird flu influenza (Hebishy et al., 2020).

Synthesis of Fluoro Substituted Benzo[b]pyran

The synthesis of 6-fluorobenzo[b]pyran derivatives and their evaluation for anti-lung cancer activity highlight the potential of fluoro-substituted compounds in anticancer drug development. These compounds have shown to exhibit anticancer activity at low concentrations against lung cancer cell lines, comparing favorably to the reference drug 5-fluorodeoxyuridine (Hammam et al., 2005).

Antitumor Activity of Pyrimidinyl Pyrazole Derivatives

Research into pyrimidinyl pyrazole derivatives for antitumor activity has led to the identification of compounds with significant cytotoxic effects against various tumor cell lines. These findings underscore the therapeutic potential of pyrazole derivatives in cancer treatment (Naito et al., 2005).